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Executive Summary & CAS Registry Status

When conducting a Chemical Abstracts Service (CAS) registry search for the exact assembled

ester 3-methylphenyl (4-bromophenoxy)acetate (Molecular Formula: C15H13BrO3),
researchers will find that a universal, primary CAS number is not widely indexed in public
databases. While structurally analogous compounds, such as (4-bromo-3-methylphenyl) 2-(4-
bromophenoxy)acetate, are registered (PubChem CID 19170234)[1], the specific m-tolyl ester
is typically classified as a proprietary screening library building block or a custom-synthesized
intermediate.

However, the absence of a dedicated CAS number does not impede its application. The
molecule is synthesized from two highly characterized, commercially available precursors:[2]
and[3]. This technical guide outlines the structural rationale, de novo synthesis protocol, and
analytical validation of this specific compound for drug development professionals.

Chemical Architecture & Biological Rationale
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The molecular architecture of 3-methylphenyl (4-bromophenoxy)acetate is defined by a
diaryl ether linkage (phenoxy group) connected via an acetate bridge to an m-cresol moiety.

e Halogenated Phenoxy Group: The incorporation of a bromine atom at the para position of the
phenoxy ring is a deliberate medicinal chemistry strategy. Halogenation enhances metabolic
stability against cytochrome P450 oxidation and increases lipophilicity, which is critical for
cell membrane permeability and target protein binding affinity[4].

o Acetate Linker: The ester linkage provides a flexible hinge region, allowing the two aromatic
systems to adopt optimal spatial conformations for receptor docking.

 Biological Applications: Phenoxyacetate derivatives are heavily utilized in the development of
modulators for G-protein coupled receptors (GPCRSs). Specifically, related scaffolds have
been patented as potent modulators of GPR35, a receptor heavily implicated in inflammatory
bowel disease (IBD) and gastrointestinal immune responses|[5].
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Putative GPR35 signaling pathway modulated by phenoxyacetate derivatives.

Physicochemical Properties
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To establish a baseline for synthesis and characterization, the quantitative data for the target
compound and its precursors are summarized in the table below.

Molecular
CAS Molecular .
Compound Role Weight ( LogP (Est.)
Number Formula
g/mol )
(4- :
Acid
Bromopheno [6] C8H7Bro3 231.04 2.45[7]
) ) Precursor
xy)acetic acid
3-
Phenol
Methylphenol [8] C7H80 108.14 1.96
Precursor
(m-Cresol)
3-
Methylphenyl
Target ]
(4- Unregistered C15H13BrO3  321.17 412
Product
bromophenox
y)acetate

De Novo Synthesis Protocol

To synthesize the target ester, a Steglich esterification is the preferred methodology over
traditional acid chloride generation (e.g., using thionyl chloride).

Causality for Reagent Selection: Utilizing 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
and 4-Dimethylaminopyridine (DMAP) provides much milder reaction conditions, preventing the
potential acid-catalyzed cleavage of the ether linkage. Furthermore, EDC generates a water-
soluble urea byproduct, which allows for a self-validating aqueous workup that cleanly
separates the target product from unreacted starting materials without the immediate need for
high-performance liquid chromatography (HPLC).
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Steglich esterification workflow for 3-methylphenyl (4-bromophenoxy)acetate.
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Step-by-Step Methodology

Preparation: In a flame-dried 100 mL round-bottom flask under an inert nitrogen atmosphere,
dissolve 1.0 equivalent (2.31 g, 10 mmol) of (4-bromophenoxy)acetic acid[2] in 30 mL of
anhydrous dichloromethane (DCM).

Activation: Add 1.2 equivalents (2.30 g, 12 mmol) of EDC hydrochloride and 0.1 equivalents
(0.12 g, 1 mmol) of DMAP.

o Mechanistic Insight: DMAP acts as a nucleophilic catalyst, attacking the O-acylisourea
intermediate to form a highly reactive acylpyridinium species. This accelerates the reaction
and suppresses the formation of unreactive N-acylurea side products.

Coupling: Slowly add 1.1 equivalents (1.19 g, 11 mmol) of 3-methylphenol[9] to the stirring
solution. Stir continuously at room temperature for 12 hours.

Reaction Monitoring (Self-Validation): Monitor the reaction progress via Thin Layer
Chromatography (TLC) using a 4:1 Hexane:Ethyl Acetate solvent system. The complete
consumption of the highly polar acid spot (retention factor, Rf ~0.1) and the emergence of a
new, less polar spot (Rf ~0.6) validates successful ester formation.

Aqueous Workup: Quench the reaction with 20 mL of saturated aqueous NaHCO:s.

o Causality: The basic wash deprotonates any residual (4-bromophenoxy)acetic acid,
converting it into a water-soluble sodium salt that partitions entirely into the aqueous layer,
while the neutral target ester remains in the organic DCM layer. Wash the organic layer
sequentially with 1M HCI (to protonate and remove DMAP and EDC byproducts) and
brine.

Purification: Dry the organic layer over anhydrous Na=SOa, filter, and concentrate under
reduced pressure. Purify the crude residue via flash column chromatography (silica gel) to
yield the pure 3-methylphenyl (4-bromophenoxy)acetate.

Analytical Characterization Expectations

To confirm the structural integrity of the synthesized compound, the following spectral data

should be observed during validation:
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e 1H NMR (400 MHz, CDCls): A distinct singlet integrating to 2 protons around & 4.80 ppm,
corresponding to the methylene (-CHz-) protons of the acetate linker. The aromatic region (o
6.80 - 7.50 ppm) will display a complex multiplet integrating to 8 protons (4 from the p-
bromophenoxy ring, 4 from the m-tolyl ring). A singlet at d 2.35 ppm (3H) will confirm the
presence of the methyl group on the phenolic ring.

e Mass Spectrometry (ESI-MS): Due to the presence of a single bromine atom (which naturally
exists as ~50.69% 7°Br and ~49.31% 8!Br), the mass spectrum will exhibit a characteristic
1:1 isotopic doublet at m/z 321.0[M+H]* and 323.0 [M+H]*, definitively confirming the
incorporation of the brominated precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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